1-[(2R,5S)-2-({[tert-Butyl(dimethyl)silyl]oxy}methyl)-1,3-oxathiolan-5-yl]-5-fluoropyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 1-[(2R,5S)-2-[[tert-butyl(dimethyl)silyl]oxymethyl]-1,3-oxathiolan-5-yl]-5-fluoropyrimidine-2,4-dione
• InChI: InChI=1S/C14H23FN2O4SSi/c1-14(2,3)23(4,5)20-7-11-21-10(8-22-11)17-6-9(15)12(18)16-13(17)19/h6,10-11H,7-8H2,1-5H3,(H,16,18,19)/t10-,11+/m0/s1
• InChI Key: GDOJFNBPPKKOCH-WDEREUQCSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OCC1OC(CS1)N2C=C(C(=O)NC2=O)F
• Isomeric SMILES: CC(C)(C)[Si](C)(C)OC[C@@H]1O[C@@H](CS1)N2C=C(C(=O)NC2=O)F
• Molecular Formula: C14H23FN2O4SSi
• DSSTOX Substance ID: DTXSID90675903
• Molecular Weight: 362.49 g/mol
• CAS RN: 1217659-69-2

Description

The compound is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. They are involved in many biological processes, forming the basis for a number of pharmaceuticals.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the introduction of the tert-butyldimethylsilyl (TBDMS) group, a common protecting group in organic synthesis. The exact method would depend on the specific structure and functional groups present in the compound.

Molecular Structure Analysis

The molecular structure analysis would involve determining the positions of the atoms in the molecule and the bonds between them. Techniques such as NMR spectroscopy could be used for this.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. It could potentially undergo reactions typical of pyrimidines or of compounds containing a TBDMS group.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics such as melting point, boiling point, solubility, and reactivity. These would need to be determined experimentally.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Standard safety procedures should always be followed when handling chemical substances.

Future Directions

Future research could involve further exploration of the compound’s properties and potential applications. This could include investigating its biological activity, its potential use in pharmaceuticals, or its behavior under different conditions.